Cas no 2171203-39-5 (2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid)

• Product Name: 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid
• CAS No: 2171203-39-5
• MF: C₃₃H₂₉BrN₂O₆
• MW: 629.497168302536
• CID: 6585572
• PubChem ID: 165763705
• Update Time: 2025-08-04

2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid
• 2171203-39-5
• EN300-1537814
• 2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-bromobenzoic acid

• Inchi： 1S/C33H29BrN2O6/c1-20(41-18-21-9-3-2-4-10-21)30(31(37)35-29-16-15-22(34)17-27(29)32(38)39)36-33(40)42-19-28-25-13-7-5-11-23(25)24-12-6-8-14-26(24)28/h2-17,20,28,30H,18-19H2,1H3,(H,35,37)(H,36,40)(H,38,39)/t20-,30+/m0/s1
• InChI Key： SFSAGLDDHYGEJQ-WENCNXQZSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)NC([C@@H]([C@H](C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 628.12090g/mol
• Monoisotopic Mass: 628.12090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid

2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171203-39-5, named 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-bromobenzoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a 5-bromobenzoic acid moiety. The stereochemistry at the 2R and 3S positions further adds to its uniqueness, making it a valuable compound for research and development.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The use of Fmoc as a protecting group has been pivotal in peptide synthesis, ensuring the stability and selectivity of intermediates during multi-step reactions. In this compound, the Fmoc group is strategically positioned to protect the amino functionality while allowing for subsequent modifications. The benzyloxy group serves as an additional protective element, contributing to the molecule's stability during synthesis.

The 5-bromobenzoic acid component of this compound introduces both electronic and steric effects, which are critical for its potential biological activity. Bromine substitution at the para position enhances the molecule's reactivity and selectivity in various biochemical environments. This feature makes it particularly appealing for applications in medicinal chemistry, where fine-tuning molecular properties is essential for drug design.

Structurally, this compound represents a fusion of several key functional groups that are widely studied in organic chemistry. The butanamido chain provides a flexible linker between the Fmoc and benzyloxy groups, facilitating interactions with other molecules in biological systems. The stereochemistry at the 2R and 3S positions ensures that the molecule adopts a specific conformation, which is crucial for its intended applications.

From a synthetic perspective, the construction of this compound involves a series of carefully orchestrated reactions. The introduction of the Fmoc group typically occurs via nucleophilic substitution or amide coupling reactions, while the installation of the benzyloxy group may involve nucleophilic aromatic substitution or protection/deprotection strategies. The bromination at the para position of the benzoic acid moiety is achieved through electrophilic aromatic substitution under controlled conditions.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery programs. The combination of a fluorenylmethoxycarbonyl protecting group with a brominated benzoic acid moiety offers unique opportunities for exploring novel therapeutic agents. For instance, this compound could serve as a lead structure for developing inhibitors of specific enzymes or receptors involved in disease pathways.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits promising interactions with target proteins. Its ability to modulate enzyme activity or bind to specific receptors suggests potential applications in treating conditions such as cancer or inflammatory diseases. Further research is currently underway to fully characterize its pharmacokinetic properties and evaluate its efficacy in preclinical models.

The synthesis and characterization of this compound also contribute to our understanding of stereochemical control in organic synthesis. The ability to install and maintain stereochemistry at specific positions is critical for producing enantiomerically pure compounds, which are often required for biological studies. This aspect underscores the importance of advanced synthetic methodologies in modern drug discovery.

In conclusion, CAS No. 2171203-39-5 represents a cutting-edge molecule with significant potential in both academic research and industrial applications. Its complex structure, incorporating key functional groups like Fmoc, benzyloxy, and 5-bromobenzoic acid, positions it as a valuable tool for advancing our understanding of molecular design and function. As research continues to unfold, this compound may pave the way for innovative solutions in medicine and beyond.